2-cyclopentyl-2-ethoxyethan-1-ol
Overview
Description
2-cyclopentyl-2-ethoxyethan-1-ol (CEEO) is an organic compound with a wide range of applications in the fields of chemistry and biochemistry. It is a cyclic ether with a cyclopentyl ring, and it is a derivative of ethylene glycol. CEEO has been used in a variety of scientific research applications, and it has been found to have biochemical and physiological effects on living organisms.
Scientific Research Applications
2-cyclopentyl-2-ethoxyethan-1-ol has been used in a variety of scientific research applications, including drug delivery, gene delivery, and tissue engineering. It has been used to deliver drugs to specific sites in the body, and it has been used to deliver genes into cells. This compound has also been used in tissue engineering applications, such as the creation of artificial organs and tissues. Additionally, this compound has been used to study the structure and function of proteins and enzymes, as well as to study the effects of drugs on living organisms.
Mechanism of Action
The mechanism of action of 2-cyclopentyl-2-ethoxyethan-1-ol is not fully understood, but it is believed to involve the formation of an ether bond between the cyclopentyl ring and the ethoxyethan-1-ol moiety. This bond is thought to be relatively stable, and it is believed to be responsible for the compound’s ability to deliver drugs and genes to specific sites in the body. Additionally, the cyclopentyl ring is thought to be responsible for the compound’s ability to interact with proteins and enzymes, as well as its ability to bind to cells and tissues.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects on living organisms. It has been found to be toxic to certain types of cells, and it has been found to inhibit the growth of certain types of bacteria. Additionally, this compound has been found to interact with proteins and enzymes, and it has been found to bind to cell membranes and tissues. This compound has also been found to affect the metabolism of certain drugs, and it has been found to have an effect on the uptake and release of certain compounds.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-cyclopentyl-2-ethoxyethan-1-ol in laboratory experiments is that it is relatively easy to synthesize and manipulate. Additionally, this compound is relatively stable and non-toxic, which makes it safe to use in laboratory experiments. However, this compound is not as effective as some other compounds for certain types of experiments, and it can be difficult to control the concentration of the compound in a laboratory setting.
Future Directions
For 2-cyclopentyl-2-ethoxyethan-1-ol research include further exploration of its mechanism of action and its biochemical and physiological effects. Additionally, further research into the use of this compound in drug delivery and gene delivery applications is needed, as well as research into its potential use in tissue engineering applications. Additionally, further research into the use of this compound in the study of proteins and enzymes, as well as its effects on drug metabolism, is needed. Finally, further research into the use of this compound in the development of new drugs and treatments is needed.
Synthesis Methods
2-cyclopentyl-2-ethoxyethan-1-ol can be synthesized through a variety of methods, including the Williamson ether synthesis, the Grignard reaction, and the Wittig reaction. The most common method of synthesis is the Williamson ether synthesis, which involves the reaction of an alkoxide ion with an alkyl halide in the presence of a base. This reaction produces an ether with a cyclopentyl ring, which is then converted to this compound. The Grignard reaction is another method of synthesizing this compound, and it involves the reaction of an alkyl halide with a Grignard reagent in the presence of a base. The Wittig reaction is a third method of synthesizing this compound, and it involves the reaction of an aldehyde or ketone with a phosphonium salt in the presence of a base.
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-cyclopentyl-2-ethoxyethan-1-ol can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Cyclopentene", "Ethylene oxide", "Sodium hydride", "Ethyl iodide", "Hydrochloric acid", "Sodium hydroxide", "Sodium sulfate", "Methanol", "Water" ], "Reaction": [ "Step 1: Cyclopentene is reacted with ethylene oxide in the presence of sodium hydride to form 2-cyclopentylethanol.", "Step 2: 2-cyclopentylethanol is then reacted with ethyl iodide in the presence of sodium hydroxide to form 2-cyclopentyl-1-ethoxyethane.", "Step 3: The resulting product is then treated with hydrochloric acid to form 2-cyclopentyl-2-ethoxyethan-1-ol.", "Step 4: The product is purified by washing with water and drying over sodium sulfate, followed by distillation to obtain the final product." ] } | |
| 2758001-21-5 | |
Molecular Formula |
C9H18O2 |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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